![molecular formula C11H17N3O B3726676 5,6-dimethyl-2-(1-piperidinyl)-4(3H)-pyrimidinone](/img/structure/B3726676.png)
5,6-dimethyl-2-(1-piperidinyl)-4(3H)-pyrimidinone
Overview
Description
5,6-dimethyl-2-(1-piperidinyl)-4(3H)-pyrimidinone, also known as DMPP, is a pyrimidinone derivative that has been extensively studied for its bioactive properties. DMPP is a potent nicotinic acetylcholine receptor (nAChR) agonist, which makes it a valuable tool for research in neuroscience, pharmacology, and toxicology.
Mechanism of Action
5,6-dimethyl-2-(1-piperidinyl)-4(3H)-pyrimidinone activates nAChRs by binding to the receptor's agonist-binding site. This binding leads to the opening of the receptor's ion channel, allowing the influx of positively charged ions such as sodium and calcium. The influx of these ions leads to depolarization of the cell membrane and the initiation of an action potential.
Biochemical and Physiological Effects
5,6-dimethyl-2-(1-piperidinyl)-4(3H)-pyrimidinone has been shown to have a wide range of biochemical and physiological effects. In the nervous system, 5,6-dimethyl-2-(1-piperidinyl)-4(3H)-pyrimidinone has been shown to increase the release of several neurotransmitters, including acetylcholine, dopamine, and serotonin. 5,6-dimethyl-2-(1-piperidinyl)-4(3H)-pyrimidinone has also been shown to increase the activity of the sympathetic nervous system, leading to an increase in heart rate and blood pressure. In addition, 5,6-dimethyl-2-(1-piperidinyl)-4(3H)-pyrimidinone has been shown to have anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 5,6-dimethyl-2-(1-piperidinyl)-4(3H)-pyrimidinone in lab experiments is its potency and specificity for nAChRs. 5,6-dimethyl-2-(1-piperidinyl)-4(3H)-pyrimidinone has a high affinity for nAChRs, making it a valuable tool for studying these receptors. However, one limitation of using 5,6-dimethyl-2-(1-piperidinyl)-4(3H)-pyrimidinone is its short half-life, which can make it difficult to study the long-term effects of 5,6-dimethyl-2-(1-piperidinyl)-4(3H)-pyrimidinone on nAChRs.
Future Directions
There are several future directions for research on 5,6-dimethyl-2-(1-piperidinyl)-4(3H)-pyrimidinone. One area of research is the development of new drugs that target nAChRs. 5,6-dimethyl-2-(1-piperidinyl)-4(3H)-pyrimidinone has been used as a model compound for the development of new drugs that target these receptors. Another area of research is the investigation of the role of nAChRs in various physiological processes, including memory, learning, and addiction. Finally, the use of 5,6-dimethyl-2-(1-piperidinyl)-4(3H)-pyrimidinone in the treatment of various diseases, including Alzheimer's disease and Parkinson's disease, is an area of active research.
Scientific Research Applications
5,6-dimethyl-2-(1-piperidinyl)-4(3H)-pyrimidinone has been used extensively as a tool to study nAChRs. nAChRs are ionotropic receptors that are widely distributed in the nervous system and play a crucial role in neurotransmission. 5,6-dimethyl-2-(1-piperidinyl)-4(3H)-pyrimidinone is a potent agonist of nAChRs, and its use has helped researchers understand the structure and function of these receptors. 5,6-dimethyl-2-(1-piperidinyl)-4(3H)-pyrimidinone has also been used to study the effects of nicotine on nAChRs and to investigate the role of nAChRs in various physiological processes.
properties
IUPAC Name |
4,5-dimethyl-2-piperidin-1-yl-1H-pyrimidin-6-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O/c1-8-9(2)12-11(13-10(8)15)14-6-4-3-5-7-14/h3-7H2,1-2H3,(H,12,13,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROZUMWXOMGQOFT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(NC1=O)N2CCCCC2)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5,6-dimethyl-2-(piperidin-1-yl)pyrimidin-4(3H)-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.